Cas no 189089-91-6 (1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde)

• Product Name: 1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• CAS No: 189089-91-6
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• MDL: MFCD15529564
• CID: 822578
• PubChem ID: 56692199
• Update Time: 2025-04-19

1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-2-carbaldehyde
• 1-(Phenylsulphonyl)-7-azaindole-2-carbaldehyde
• 1-Phenylsulfonyl-7-azaindole-2-carboxyaldehyde
• 1-(phenylsulfonyl)-7-azaindole-2-carbaldehyde
• 1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• 1-(Phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 1-(phenylsulfonyl)-
• GKAPUAJWUZIFEM-UHFFFAOYSA-N
• PB22756
• ST2403274
• 1H-
• AS-51065
• MFCD15529564
• DB-311239
• CS-0005163
• 189089-91-6
• AKOS015999091
• EN300-224749
• P11825
• AQ-405/42300502
• SY097833
• DTXSID60718210
• Z2216315315
• SCHEMBL1773227

• MDL： MFCD15529564
• Inchi： 1S/C14H10N2O3S/c17-10-12-9-11-5-4-8-15-14(11)16(12)20(18,19)13-6-2-1-3-7-13/h1-10H
• InChI Key： GKAPUAJWUZIFEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C=O)=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 286.04100
• Monoisotopic Mass: 286.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 2.3

Experimental Properties

• Density: 1.39
• Melting Point: 140-145 ºC
• PSA: 77.41000
• LogP: 3.16660